Cas no 1070879-60-5 (4-bromo-2,6,8-trimethylquinoline)

4-Bromo-2,6,8-trimethylquinoline is a brominated quinoline derivative characterized by its distinct substitution pattern, which enhances its utility in synthetic organic chemistry. The presence of bromine at the 4-position and methyl groups at the 2,6,8-positions imparts reactivity for further functionalization, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its structural features contribute to improved stability and selectivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The compound’s well-defined crystalline form ensures consistent purity, facilitating precise applications in research and industrial processes. Its compatibility with diverse reaction conditions underscores its versatility in heterocyclic chemistry.

4-bromo-2,6,8-trimethylquinoline structure

1070879-60-5 structure

Product Name:4-bromo-2,6,8-trimethylquinoline

CAS No:1070879-60-5

MF:C₁₂H₁₂BrN

MW:250.134382247925

CID:1185723

PubChem ID:329773613

Update Time:2025-05-22

4-bromo-2,6,8-trimethylquinoline Chemical and Physical Properties

Names and Identifiers

- 4-bromo-2,6,8-trimethylquinoline
- CTK4A4989
- ZINC32099877
- AG-D-21986
- CTK4A4989; ZINC32099877; AG-D-21986;
- 4-bromo-2, 6, 8-trimethylquinoline
- 4-Bromo-2,6,8-trimethylquinoline, AldrichCPR
- MFCD11505145
- DTXSID70653709
- VSB87960
- AKOS022889570
- G78995
- 1070879-60-5
- MDL： MFCD11505145
- Inchi： 1S/C12H12BrN/c1-7-4-8(2)12-10(5-7)11(13)6-9(3)14-12/h4-6H,1-3H3
- InChI Key： ZLLFZRRHKAPRNV-UHFFFAOYSA-N
- SMILES： BrC1C=C(C)N=C2C(C)=CC(C)=CC2=1

Computed Properties

Exact Mass: 249.01500
Monoisotopic Mass: 249.01531g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89000
LogP: 3.92250

4-bromo-2,6,8-trimethylquinoline Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301-H413
Warning Statement： P301+P310
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：

4-bromo-2,6,8-trimethylquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR309294-1g	4-Bromo-2,6,8-trimethylquinoline	1070879-60-5		1g	£281.00	2025-02-20
abcr	AB292375-250 mg	4-Bromo-2,6,8-trimethylquinoline	1070879-60-5		250MG	€176.30	2022-06-11
abcr	AB292375-1 g	4-Bromo-2,6,8-trimethylquinoline	1070879-60-5		1g	€381.70	2022-06-11
abcr	AB292375-5 g	4-Bromo-2,6,8-trimethylquinoline	1070879-60-5		5g	€997.90	2022-06-11
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	BBO000288-1G	4-Bromo-2,6,8-trimethylquinoline	1070879-60-5		1g	¥4657.11	2023-11-10
TRC	B998768-50mg	4-Bromo-2,6,8-trimethylquinoline	1070879-60-5		50mg	$ 50.00	2022-06-06
TRC	B998768-100mg	4-Bromo-2,6,8-trimethylquinoline	1070879-60-5		100mg	$ 70.00	2022-06-06
TRC	B998768-500mg	4-Bromo-2,6,8-trimethylquinoline	1070879-60-5		500mg	$ 295.00	2022-06-06
1PlusChem	1P007TWC-250mg	4-Bromo-2,6,8-trimethylquinoline	1070879-60-5	≥97%	250mg	$66.00	2025-02-22
1PlusChem	1P007TWC-500mg	4-BROMO-2,6,8-TRIMETHYLQUINOLINE	1070879-60-5	95%	500mg	$170.00	2023-12-26